2-Bromo-5-(piperidin-4-ylmethyl)phenol

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: 2-bromo-5-(piperidin-4-ylmethyl)phenol
• InChI: InChI=1S/C12H16BrNO/c13-11-2-1-10(8-12(11)15)7-9-3-5-14-6-4-9/h1-2,8-9,14-15H,3-7H2
• InChI Key: BEUUIMIHYNSBCL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CC2=CC(=C(C=C2)Br)O

Description

2-Bromo-5-(piperidin-4-ylmethyl)phenol is a useful research compound. Its molecular formula is C12H16BrNO and its molecular weight is 270.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl 4-(4-bromo-3-hydroxybenzyl)piperidine-1-carboxylate (4-5-1) (1.20 g, 3.2 mmol) in 10% hydrogen chloride and methanol (30 mL) was stirred at room temperature for 3.5 hours. The solvent was distilled off under reduced pressure. Then, the obtained concentrated residue was adjusted to pH 8 by the addition of a saturated aqueous solution of sodium bicarbonate, and then water was distilled off under reduced pressure. The obtained concentrated residue was suspended by the addition of water (30 mL), and the resulting precipitate was collected by filtration, washed with water (1 mL), and then dried under reduced pressure to obtain the title compound (RE4) (787 mg, 90%) as a white powder.